5-Aminosalicylic acid
Cat. No. B1676304
:
89-57-6
M. Wt: 153.14 g/mol
InChI Key: KBOPZPXVLCULAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09067867B2
Procedure details
p-Acetaminophenol 15 g, and potassium hydroxide 60 g were added into a 500 ml autoclave, and CO2 was introduced to perform a carboxylation reaction under a reaction pressure of 2.0 MPa and heated to 185° C., maintained for 14 hours, then the reaction was terminated, cooled to 80° C., and 1500 ml distilled water was added to dissolve potassium 5-aminosalicylate. After decolorization, the aqueous phase was acidified with 20˜30% hydrochloric acid until pH=4, cooled and then filtered to obtain the product of 5-aminosalicylic acid, the yield is 30%.
Yield
30%
Identifiers
|
REACTION_CXSMILES
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[NH:1]([C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)C(C)=O.[OH-].[K+].[C:14](=[O:16])=[O:15]>>[NH2:1][C:5]1[CH:6]=[C:7]([C:14]([OH:16])=[O:15])[C:8]([OH:11])=[CH:9][CH:10]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
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N(C(=O)C)C1=CC=C(C=C1)O
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|
Name
|
|
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Quantity
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60 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[K+]
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)=O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
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185 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was introduced
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
a carboxylation reaction
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CUSTOM
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Type
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CUSTOM
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|
Details
|
under a reaction pressure of 2.0 MPa
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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maintained for 14 hours
|
|
Duration
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14 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction was terminated
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooled to 80° C.
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
1500 ml distilled water
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
to dissolve potassium 5-aminosalicylate
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TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
cooled
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=C(C(C(=O)O)=C1)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 30% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
